Cas no 37867-02-0 (1,4-Naphthalenedione, 2-methoxy-8-methyl-)

• Product name: 1,4-Naphthalenedione, 2-methoxy-8-methyl-
• CAS No: 37867-02-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1486311
• PubChem ID: 12692021

1,4-Naphthalenedione, 2-methoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2-methoxy-8-methyl-
• 2-methoxy-8-methylnaphthalene-1,4-dione
• 37867-02-0
• DTXSID30507072
• SCHEMBL8580202

• Inchi： InChI=1S/C12H10O3/c1-7-4-3-5-8-9(13)6-10(15-2)12(14)11(7)8/h3-6H,1-2H3
• InChI Key： ODCYZBFITLLXKJ-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C(=O)C=C(C2=O)OC

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones